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Compound of Interest

Compound Name: H-Gly-OBzl.TosOH

Cat. No.: B056564 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of starting materials and intermediates is critical.

This guide provides a focused overview of Glycine benzyl ester p-toluenesulfonate salt (H-Gly-
OBzl.TosOH), a commonly used amino acid derivative.

Physicochemical Data Summary
The essential quantitative data for H-Gly-OBzl.TosOH are summarized in the table below for

ease of reference and comparison.

Parameter Value Reference

Molecular Formula C16H19NO5S [1][2][3][4][5][6]

Molecular Weight 337.39 g/mol [1][2][4][6]

Compound Identification and Properties
H-Gly-OBzl.TosOH, also known by its synonyms Benzyl glycinate p-toluenesulfonate salt and

Glycine benzyl ester p-toluenesulfonate salt, is a stable, solid form of the glycine benzyl ester.

[4] The p-toluenesulfonate (tosylate) counter-ion provides improved handling and stability

characteristics compared to the free base.
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The following diagram illustrates the direct relationship between the compound's common

name and its fundamental physicochemical properties.

Figure 1. Physicochemical Properties of H-Gly-OBzl.TosOH
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Figure 1. Physicochemical Properties of H-Gly-OBzl.TosOH

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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